Cas no 4708-67-2 (3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic Acid)

• Product Name: 3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic Acid
• CAS No: 4708-67-2
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 930712
• PubChem ID: 3320077
• Update Time: 2025-04-19

3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic Acid
• 010812
• 3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-propionic acid
• 3-(2-Thioxo-2,3-dihydro-1H-imidazol-4-yl)-propionsaeure
• 3-(2-thioxo-4-imidazolin-4-yl)propanoic acid
• AC1MOGRY
• NSC29224
• SBB074287
• SureCN3396659
• SureCN7532836
• ZERO
• DTXSID20391427
• EN300-50614
• G53409
• AKOS016347673
• STL433247
• 3-(2-Mercapto-3H-imidazol-4-yl)-propionic acid
• Z3235142381
• GJJYHCODZSYWKO-UHFFFAOYSA-N
• 4708-67-2
• 3-(2-Sulfanylidene-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
• 3-(2-Thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
• NSC-29224
• SCHEMBL3396659

• Inchi： 1S/C6H8N2O2S/c9-5(10)2-1-4-3-7-6(11)8-4/h3H,1-2H2,(H,9,10)(H2,7,8,11)
• InChI Key： GJJYHCODZSYWKO-UHFFFAOYSA-N
• SMILES： S=C1NC=C(CCC(=O)O)N1

Computed Properties

• Exact Mass: 172.03074
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 344°C at 760 mmHg
• Flash Point: 161.9°C
• Refractive Index: 1.658
• PSA: 61.36
• LogP: 1.08950